ethyl 4-{[1-(2-naphthylsulfonyl)-4-piperidinyl]carbonyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(1-naphthalen-2-ylsulfonylpiperidine-4-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C23H29N3O5S/c1-2-31-23(28)25-15-13-24(14-16-25)22(27)19-9-11-26(12-10-19)32(29,30)21-8-7-18-5-3-4-6-20(18)17-21/h3-8,17,19H,2,9-16H2,1H3
• InChI Key: MMXTUNRZRJFWTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions where different functional groups are introduced to form the desired product. For example, the synthesis of 2-(2-naphthoxy)ethyl 2-[1-(4-benzyl)-piperazyl]ethanesulfonate involves analytical derivatization for liquid chromatography, highlighting the intricate steps required to introduce specific functional groups for analytical and possibly therapeutic purposes (Wu et al., 1997).

Molecular Structure Analysis

Detailed molecular structure analysis, including crystal structure and DFT studies, is pivotal for understanding the chemical and physical behavior of compounds. For instance, studies on benzenesulfonamide compounds with piperazine heterocycles have revealed insights into their pharmacological activity, showcasing the importance of molecular structure determination (Xiao et al., 2022).

Chemical Reactions and Properties

Chemical reactions involving compounds with piperazine and sulfonyl groups can lead to novel carbonylation reactions, as demonstrated by the Rhodium-Catalyzed Reaction involving N-(2-Pyridinyl)piperazines (Ishii et al., 1997). These reactions are critical for creating new chemical entities with potential therapeutic applications.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are essential for their application in drug formulation and other industrial processes. For example, the development of blend membranes incorporating piperazine shows the importance of understanding the physical properties for applications in proton exchange membrane fuel cells (Deepa et al., 2018).

Chemical Properties Analysis

Analyzing chemical properties such as reactivity, stability under various conditions, and interaction with biological molecules is crucial for the development of pharmaceuticals. Studies involving the synthesis and receptor binding of novel arylalkylsulfonyl piperazine and piperidine-based derivatives demonstrate the potential of these compounds as ligands for biological receptors (Sadeghzadeh et al., 2013).